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Compound of Interest

Compound Name: 4-Nitropicolinic Acid

Cat. No.: B079760

An In-depth Technical Guide to 4-Nitropicolinic Acid: Chemical Properties and Structure
Elucidation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure
elucidation, and synthesis of 4-Nitropicolinic Acid. The information is intended to support
research and development activities by offering detailed, referenced data and experimental
protocols.

Chemical and Physical Properties

4-Nitropicolinic acid, a derivative of pyridine, is a solid, crystalline compound.[1] Its chemical
and physical properties are summarized in the table below, providing a foundational
understanding of its characteristics.
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Property Value Source(s)
4-Nitropyridine-2-carboxylic

IUPAC Name _ [2]
acid

Synonyms 4-Nitropicolinic acid [3][4]

CAS Number 13509-19-8 [31[5]

Molecular Formula CeHaN20a4 [21[3][6]

Molecular Weight 168.11 g/mol [21[3][5][6]
White to Orange to Green

Appearance [1][4][5]
powder to crystal

] ] 153 °C (with decomposition

Melting Point [51[7]
reported at 157-158 °C)

Boiling Point 384.9 £ 27.0 °C (Predicted) [5][8]

Density 1.570 (Predicted) [518]

pKa 2.88 £ 0.10 (Predicted) [518]

Storage Conditions

Room Temperature, Inert

atmosphere, Hygroscopic

[4]1[5]

Structure Elucidation

The determination of the molecular structure of 4-Nitropicolinic Acid is accomplished through
a combination of spectroscopic techniques. These methods provide detailed information about
the compound's functional groups and their connectivity.

Infrared (IR) Spectroscopy

Infrared spectroscopy is instrumental in identifying the functional groups present in 4-
Nitropicolinic Acid. The key absorption peaks from a KBr spectrum are detailed below.[5][7]
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Wavenumber (cm~?) Functional Group

1710 C=0 (Carboxylic Acid)

1600, 1585 Aromatic C=C and C=N stretching
1535 Asymmetric NOz2 stretching

Mass Spectrometry

Mass spectrometry provides information about the mass-to-charge ratio of the molecule and its
fragments, confirming the molecular weight and offering insights into its structure. The
predicted mass spectrometry data for 4-Nitropicolinic Acid is as follows[9]:

lon Predicted m/z Description
[M]*+ 168 Molecular lon
Loss of a hydroxyl radical from
[M - OH]* 151 o
the carboxylic acid group
[M - NO2]* 122 Loss of the nitro group
[M - COOH]* 123 Loss of the carboxyl group

Nuclear Magnetic Resonance (NMR) Spectroscopy

While specific experimental NMR data is not readily available in the provided search results,
theoretical studies using Density Functional Theory (DFT) predict a downfield shift in *H NMR
signals due to the electron-withdrawing nitro group.[9]

Supramolecular Structure

The structure of 4-Nitropicolinic Acid, featuring a hydrogen bond donor (carboxylic acid) and
acceptors (carboxylate oxygen, nitro group, pyridine nitrogen), allows for the formation of
extended supramolecular architectures through non-covalent interactions.[9] In its
monohydrate crystalline form, it participates in extensive hydrogen bonding.[9]
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Spectroscopic Techniques

4-Nitropicolinic

Acid Structure
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Logical relationship between the structure and spectroscopic data.

Experimental Protocols

The following section details a common method for the synthesis of 4-Nitropicolinic Acid.

Synthesis of 4-Nitropicolinic Acid from 2-Cyano-4-

hitropyridin

e

This protocol is based on the hydrolysis of 2-cyano-4-nitropyridine.[5][7]

Materials:

Sodium carbonat

90% Sulfuric acid (50 g)

Sodium sulfite (5.60 g)

e

2-cyano-4-nitropyridine (5.00 g, 34 mmol)

Deionized water (10 ml for sulfite solution, 100 g for dilution)
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» Water-acetone solvent mixture for recrystallization
e Ice
Procedure:

o Reaction Setup: Dissolve 5.00 g (34 mmol) of 2-cyano-4-nitropyridine in 50 g of 90% sulfuric
acid in a suitable reaction vessel.

o Heating: Stir the reaction mixture at 120°C for 2 hours.[5][7]
e Cooling and Addition: Cool the reaction to a temperature between 20°C and 25°C.[5][7]

 Sulfite Addition: Slowly add a solution of 5.60 g of sodium sulfite dissolved in 10 ml of water
dropwise to the reaction mixture while maintaining the temperature at 20°C to 25°C.
Continue stirring at this temperature for 1 hour.[5][7]

e Warming: Warm the reaction mixture to 80°C for 1 hour.[5][7]

o Work-up: Cool the reaction to room temperature. Dilute the mixture by adding 100 g of ice
water.[5][7]

o Precipitation: Adjust the pH of the mixture to approximately 2 using sodium carbonate. This
will induce the precipitation of the solid product.[5][7]

 [solation: Allow the mixture to stand in a refrigerator to complete the precipitation. Collect the
precipitate by filtration.[5][7]

 Purification: Recrystallize the collected solid from a water-acetone solvent mixture to yield
the final product.[5][7]

Expected Yield: 3.50 g of a light yellow crystalline product (62.1% vyield).[5][7]
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Workflow for the synthesis of 4-Nitropicolinic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. CAS 13509-19-8: Nitropicolinicacid | CymitQuimica [cymitquimica.com]
e 2. CAS 13509-19-8 | 4-Nitropicolinic acid - Synblock [synblock.com]
e 3. scbt.com [scbt.com]

e 4. 4-Nitropyridine-2-carboxylic Acid | 13509-19-8 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

e 5. 4-NITROPICOLINIC ACID CAS#: 13509-19-8 [m.chemicalbook.com]
e 6. biosynth.com [biosynth.com]

e 7.4-NITROPICOLINIC ACID | 13509-19-8 [chemicalbook.com]

e 8. 4-NITROPICOLINIC ACID | 13509-19-8 [amp.chemicalbook.com]

e 9. 4-Nitropicolinic Acid | 13509-19-8 | Benchchem [benchchem.com]

 To cite this document: BenchChem. [4-Nitropicolinic Acid chemical properties and structure
elucidation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079760#4-nitropicolinic-acid-chemical-properties-
and-structure-elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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